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Compound of Interest

Compound Name: Iodoethane-2,2,2-d3

Cat. No.: B032736 Get Quote

This guide provides essential safety protocols, operational procedures, and disposal plans for

the handling of Iodoethane-2,2,2-d3 in a laboratory setting. The information is targeted

towards researchers, scientists, and professionals in drug development to ensure the safe and

effective use of this compound.

I. Essential Information and Hazards
Iodoethane-2,2,2-d3 (CAS No. 7439-87-4), also known as Ethyl-2,2,2-d3 iodide, is a

deuterated analog of iodoethane. It is a colorless to yellow liquid that is sensitive to light,

moisture, and air. Due to its chemical properties, it presents several hazards that necessitate

careful handling and the use of appropriate personal protective equipment (PPE).

Hazard Classifications:

Flammable Liquid: Poses a fire hazard.

Acute Toxicity (Oral): Harmful if swallowed.

Skin Irritation: Causes skin irritation.

Skin Sensitization: May cause an allergic skin reaction.

Eye Irritation: Causes serious eye irritation.
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Respiratory Sensitization: May cause allergy or asthma symptoms or breathing difficulties if

inhaled.

Germ Cell Mutagenicity: Suspected of causing genetic defects.

II. Quantitative Data Summary
The following table summarizes the key quantitative data for Iodoethane-2,2,2-d3.

Property Value

Molecular Formula CD₃CH₂I

Molecular Weight 158.98 g/mol

CAS Number 7439-87-4

Boiling Point 69-73 °C[1]

Melting Point -108 °C[1]

Density 1.987 g/mL at 25 °C[1]

Flash Point 72 °C (closed cup)[1]

Refractive Index n20/D 1.509[1]

Storage Temperature 2-8°C[1][2]

III. Personal Protective Equipment (PPE)
A comprehensive PPE strategy is critical when handling Iodoethane-2,2,2-d3. The following

table outlines the recommended PPE for various body parts.
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Body Part Recommended PPE

Respiratory

A NIOSH-approved respirator with an organic

vapor cartridge is required if working outside of

a certified chemical fume hood or if there is a

risk of inhalation.

Hands

Chemical-resistant gloves (e.g., Viton®, butyl

rubber, or laminate). Double gloving is

recommended. Always inspect gloves for

integrity before use.

Eyes/Face
Chemical splash goggles and a face shield are

mandatory to protect against splashes.

Body

A flame-resistant lab coat, worn over clothing

that covers the entire body. An apron made of a

chemically resistant material should be worn

over the lab coat.

Feet
Closed-toe, chemical-resistant shoes are

required.

IV. Operational Plan: Step-by-Step Handling
Protocol
This protocol outlines the procedural steps for the safe handling of Iodoethane-2,2,2-d3 from

preparation to the completion of the experimental work.

1. Preparation:

Consult the SDS: Before beginning any work, thoroughly read and understand the Safety
Data Sheet (SDS) for the specific Iodoethane-2,2,2-d3 product being used.
Work Area: All handling of Iodoethane-2,2,2-d3 must be conducted within a certified
chemical fume hood to minimize inhalation exposure.
Gather Materials: Ensure all necessary equipment, including PPE, spill kits, and waste
containers, are readily accessible.
Emergency Equipment: Verify the location and functionality of the nearest safety shower and
eyewash station.
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2. Handling:

Don PPE: Put on all required personal protective equipment as outlined in the table above.
Dispensing: Use a calibrated pipette or syringe to transfer the required amount of the liquid.
Avoid pouring directly from the storage bottle to minimize the risk of spills and vapor release.
Reaction Setup: If used in a reaction, ensure the apparatus is securely clamped and that any
potential sources of ignition (e.g., hot plates with exposed elements, static discharge) are
eliminated.
Monitoring: Continuously monitor the experiment for any signs of unexpected reactions or
releases.

3. Post-Experiment:

Decontamination: Carefully clean any non-disposable equipment that has come into contact
with Iodoethane-2,2,2-d3 using an appropriate solvent (e.g., ethanol or acetone) within the
chemical fume hood.
Doffing PPE: Remove PPE in the correct order to avoid cross-contamination. Gloves should
be removed last and disposed of as hazardous waste.
Hand Washing: Wash hands thoroughly with soap and water after completing the work.

V. Disposal Plan
Proper disposal of Iodoethane-2,2,2-d3 and associated waste is crucial to prevent

environmental contamination and ensure regulatory compliance.

1. Waste Segregation:

Liquid Waste: All liquid waste containing Iodoethane-2,2,2-d3, including reaction residues
and cleaning solvents, must be collected in a designated, labeled, and sealed container for
halogenated organic waste.
Solid Waste: Contaminated solid waste, such as gloves, pipette tips, and absorbent
materials from spills, must be collected in a separate, clearly labeled container for solid
hazardous waste.

2. Container Management:

Labeling: All waste containers must be clearly labeled with "Hazardous Waste," the full
chemical name "Iodoethane-2,2,2-d3," and the associated hazards (e.g., Flammable, Toxic).
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Storage: Waste containers should be stored in a designated satellite accumulation area
within the laboratory, away from incompatible materials.

3. Final Disposal:

Arrangement: Contact your institution's Environmental Health and Safety (EHS) department
to arrange for the pickup and disposal of the hazardous waste. Do not attempt to dispose of
this chemical down the drain or in regular trash.

VI. Workflow Visualization
The following diagram illustrates the safe handling workflow for Iodoethane-2,2,2-d3.
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Caption: Safe handling workflow for Iodoethane-2,2,2-d3.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com
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